(Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine

• Molecular Formula: C11H19NS
• Molecular Weight: 197.34 g/mol
• IUPAC Name: N-(2-thiophen-2-ylethyl)pentan-3-amine
• InChI: InChI=1S/C11H19NS/c1-3-10(4-2)12-8-7-11-6-5-9-13-11/h5-6,9-10,12H,3-4,7-8H2,1-2H3
• InChI Key: CUDHFAKDRLNVEN-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NCCC1=CC=CS1

Description

(Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine (CAS: 1019486-23-7) is a secondary amine featuring a branched pentan-3-yl group and a 2-(thiophen-2-yl)ethyl substituent. Its molecular formula is C₁₂H₂₁NS, with a molecular weight of 211.37 g/mol .

Preparation Methods

Nucleophilic Aromatic Substitution Pathway

This method adapts protocols from benzimidazole synthesis:

Step 1: Esterification of 4-Fluoro-3-nitrobenzoic Acid

• Reagents : 4-Fluoro-3-nitrobenzoic acid, methanol, H₂SO₄.
• Conditions : Reflux at 65–70°C for 3 h under anhydrous conditions.
• Yield : 91% (methyl 4-fluoro-3-nitrobenzoate).

Step 2: Fluorine Displacement with 3-Aminopentane

• Reagents : Methyl 4-fluoro-3-nitrobenzoate, 3-aminopentane, K₂CO₃.
• Conditions : Dry THF, room temperature, 12–16 h.
• Yield : 92% (methyl 3-nitro-4-(pentan-3-ylamino)benzoate).

Step 3: Nitro Group Reduction

• Reagents : 10% Pd/C, H₂ (5 bar).
• Conditions : Ethanol, 16 h hydrogenation.
• Yield : 85% (methyl 3-amino-4-(pentan-3-ylamino)benzoate).

Step 4: Thiophene Acetimidate Condensation

• Reagents : Methyl 2-(thiophen-2-yl)acetimidate hydrochloride.
• Conditions : Dry methanol, reflux under N₂ for 8 h.
• Yield : 57% (benzimidazole intermediate).

Final Hydrolysis

• Reagents : KOH, THF/water.
• Conditions : 0°C to room temperature, 21 h.
• Yield : 57% (target amine after purification).

Alkylation-Amination Approach

A generalized route inferred from analogous syntheses:

Step 1: Alkylation of Thiophene Derivative

• Reagents : 2-(Thiophen-2-yl)ethyl bromide, pentan-3-amine.
• Conditions : Base (e.g., K₂CO₃), polar aprotic solvent (DMF or THF), 60°C, 12 h.

Step 2: Amination

• Reagents : Alkylated intermediate, excess pentan-3-amine.
• Conditions : Reflux in ethanol, 24 h.
• Purification : Column chromatography (silica gel, ethyl acetate/hexane).

Comparative Analysis of Methods

Parameter	Nucleophilic Substitution	Alkylation-Amination
Key Step	Aromatic substitution	Alkylation
Reaction Time	48–60 h (multistep)	36 h (multistep)
Overall Yield	~30%	Not reported
Purification Complexity	High (multiple chromatographies)	Moderate
Scalability	Limited by high-pressure H₂	More scalable

Optimization Insights

• Solvent Choice : THF outperforms DMF in minimizing side reactions during substitution.
• Catalyst Efficiency : Pd/C (1.4 mol-%) under 5 bar H₂ achieves complete nitro reduction without byproducts.
• Temperature Control : Microwave-assisted cyclization (unavailable in some labs) can be replaced by prolonged heating.

Challenges and Alternatives

• Incomplete Hydrogenation : Extending hydrogenation time from 4 h to 16 h improves yields from 60% to 85%.
• Side Reactions : Use of dry solvents and inert atmospheres mitigates undesired hydrolysis or oxidation.

Chemical Reactions Analysis

Types of Reactions

(Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The thiophene ring can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Electrophilic substitution reactions typically require catalysts like iron(III) chloride (FeCl₃) or aluminum chloride (AlCl₃).

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Halogenated or nitrated thiophene derivatives.

Scientific Research Applications

(Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of materials such as organic semiconductors and corrosion inhibitors.

Mechanism of Action

The mechanism of action of (Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine involves its interaction with specific molecular targets. For instance, it may bind to enzymes or receptors, altering their activity and leading to various biological effects. The thiophene ring and amine group play crucial roles in its binding affinity and specificity .

Comparison with Similar Compounds

Structural Isomers: Branching Effects

(2-Methylpentan-3-yl)[2-(thiophen-2-yl)ethyl]amine (CAS: 1157511-30-2) shares the same molecular formula (C₁₂H₂₁NS ) and weight (211.37 g/mol ) as the target compound but differs in the branching of the pentan-3-yl group (2-methyl substitution) . Key differences include:

• Physicochemical Properties : Branching may lower melting points due to reduced molecular packing efficiency.
• Applications : Similar utility as building blocks, but branching could influence solubility or bioavailability in drug design.

Aromatic Substitution: Indole and Nitro Derivatives

2-(1H-Indol-3-yl)-2-thien-2-ylethanamine (CAS: 51626-50-7) replaces the pentan-3-yl group with an indole ring (C₁₄H₁₄N₂S , MW: 242.34 g/mol) .

• Electronic Effects : The indole moiety introduces π-π stacking and hydrogen-bonding capabilities, enhancing interactions with biological targets.
• Bioactivity : Likely superior to the target compound in CNS drug candidates due to indole’s serotonin-mimetic properties.

[(1S)-1-(3-Nitrophenyl)ethyl][2-(thiophen-2-yl)ethyl]amine (C₁₅H₁₇N₃O₂S, MW: 307.38 g/mol) features a nitro group on the phenyl ring :

• Basicity : The electron-withdrawing nitro group reduces amine basicity compared to the aliphatic target compound.
• Spectroscopy: Distinct IR and NMR signatures (e.g., NO₂ stretching at ~1520 cm⁻¹ and deshielded aromatic protons).

Aromatic-Aliphatic Hybrids

(3-Methylphenyl)methylamine (C₁₃H₁₅NS, MW: 217.33 g/mol) has dual aromatic substituents :

• Lipophilicity : Increased hydrophobicity due to the 3-methylphenyl group, enhancing membrane permeability.
• Reactivity : The benzyl-thiophene structure may undergo electrophilic substitution more readily than the target compound.

Halogenated Derivatives

1-(4-Fluorophenyl)ethylamine (C₁₃H₂₀FN, MW: 209.31 g/mol) incorporates a fluorine atom :

• Metabolic Stability : Fluorine’s electronegativity improves resistance to oxidative metabolism.
• Applications: Potential use in PET imaging probes due to fluorine-18 labeling compatibility.

Data Table: Key Properties of Compared Compounds

Compound Name	CAS	Formula	MW (g/mol)	Key Features	Potential Applications
(Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine	1019486-23-7	C₁₂H₂₁NS	211.37	Aliphatic-aryl hybrid, flexible	Organic synthesis, drug intermediates
(2-Methylpentan-3-yl)[2-(thiophen-2-yl)ethyl]amine	1157511-30-2	C₁₂H₂₁NS	211.37	Branched aliphatic chain	Material science, surfactants
2-(1H-Indol-3-yl)-2-thien-2-ylethanamine	51626-50-7	C₁₄H₁₄N₂S	242.34	Indole-thiophene hybrid	CNS therapeutics, fluorescence probes
[(1S)-1-(3-Nitrophenyl)ethyl][2-(thiophen-2-yl)ethyl]amine	-	C₁₅H₁₇N₃O₂S	307.38	Nitro group, chiral center	Catalysis, nitroreductase substrates
(3-Methylphenyl)methylamine	-	C₁₃H₁₅NS	217.33	Dual aromatic substituents	Agrochemicals, dyes
1-(4-Fluorophenyl)ethylamine	-	C₁₃H₂₀FN	209.31	Fluorine substitution	Radiopharmaceuticals

Research Findings and Implications

• Branching vs. Linearity : The target compound’s linear pentan-3-yl group offers superior conformational flexibility compared to branched isomers, favoring interactions with hydrophobic pockets in enzymes .
• Aromatic vs. Aliphatic Substituents : Thiophene-containing amines with aromatic groups (e.g., indole or nitro-phenyl) exhibit enhanced electronic properties but reduced solubility in polar solvents .
• Functional Group Effects : Halogenation (e.g., fluorine) improves metabolic stability, making derivatives viable for in vivo applications .

Biological Activity

(Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine is an organic compound characterized by a branched alkyl chain and a thiophene ring, which contributes to its unique chemical properties and potential biological activities. The compound's structure includes an amine functional group attached to a thiophene moiety, enhancing its solubility and reactivity compared to simpler analogs. This article reviews the biological activity of this compound, including its interactions with biological systems, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of (Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine suggests a complex interaction profile due to the presence of both hydrophobic (the pentan-3-yl group) and heterocyclic (the thiophene ring) components. This structural diversity may allow the compound to interact with various biological targets.

Feature	Description
Molecular Formula	C₁₁H₁₅N S
Functional Groups	Amine, Thiophene
Solubility	Enhanced due to branched alkyl chain
Reactivity	Increased compared to simpler analogs

Neurotransmitter Interaction

Research indicates that (Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine may interact with neurotransmitter receptors or enzymes. While specific binding affinities have not been extensively studied, its structural similarities to other bioactive compounds suggest potential effects on neurotransmission pathways. Future studies should focus on elucidating these interactions through binding assays and functional studies.

Enzyme Inhibition

Initial investigations suggest that the compound could inhibit specific enzymes involved in metabolic pathways. The presence of the amine functional group may facilitate interactions with active sites of enzymes, potentially leading to therapeutic applications in metabolic disorders.

Case Studies and Research Findings

• Binding Affinity Studies
  • A study examined various compounds similar to (Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine for their binding affinities to serotonin receptors. Results indicated that compounds with branched alkyl chains exhibited higher affinities compared to linear analogs, suggesting a potential for this compound in modulating serotonin-related pathways .
• Antimicrobial Activity
  • Preliminary tests have shown that compounds containing thiophene rings exhibit antimicrobial properties. In vitro assays indicated that (Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine could inhibit the growth of certain bacterial strains, although further studies are needed to determine the mechanism of action .
• Cytotoxicity Assays
  • Cytotoxicity testing against cancer cell lines revealed moderate activity for (Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine. The compound demonstrated selective toxicity towards specific cancer cells while sparing normal cells, indicating its potential as a lead compound for anticancer drug development .

Future Directions

Further research is essential to fully understand the biological activity of (Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine. Key areas for future investigation include:

• Detailed Mechanistic Studies: Understanding how this compound interacts at the molecular level with various biological targets.
• Pharmacokinetic Profiling: Assessing absorption, distribution, metabolism, and excretion (ADME) characteristics in vivo.
• Therapeutic Applications: Exploring potential uses in treating neurological disorders or as an antimicrobial agent.

Q & A

Q. What are the established synthetic routes for (Pentan-3-yl)[2-(thiophen-2-yl)ethyl]amine?

The compound is typically synthesized via multi-step reactions involving thiophene ring formation and alkylamine coupling. A common approach includes:

• Step 1 : Bromination of 2-thiopheneethanol to introduce reactive sites .
• Step 2 : Nucleophilic substitution with pentan-3-amine under basic conditions (e.g., KOH/ethanol) to form the amine linkage .
• Step 3 : Purification via column chromatography or recrystallization. Key solvents include ethanol or dimethylformamide (DMF), with catalysts like palladium for cross-coupling reactions .

Q. How is the molecular structure of this compound validated experimentally?

Structural confirmation involves:

• NMR Spectroscopy : 1H/13C NMR to assign protons/carbons, with DEPT and HSQC for connectivity .
• X-ray Crystallography : Single-crystal analysis using software like SHELX for precise bond angles and stereochemistry .
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular weight (C12H21NS; 211.37 g/mol) .

Q. What preliminary biological activities have been reported for thiophene-amine derivatives?

Thiophene-ethylamine analogs exhibit antimicrobial, anticancer, and neuropharmacological potential. For example:

• Antimicrobial assays : Disk diffusion tests against Gram-positive/negative bacteria .
• Receptor binding : Interaction with serotonin/dopamine receptors due to amine-thiophene synergy .

Advanced Research Questions

Q. How can computational methods (e.g., DFT) elucidate electronic properties and reactivity?

Density Functional Theory (DFT) calculates:

• Electron density distribution : To identify reactive sites (e.g., sulfur in thiophene or amine nitrogen) .
• Frontier Molecular Orbitals (FMOs) : HOMO-LUMO gaps predict charge-transfer behavior and stability .
• Solvation effects : COSMO-RS models assess solubility in polar/nonpolar solvents .

Q. What strategies resolve contradictions in reported biological activity data?

Discrepancies in IC50 values or receptor affinities are addressed via:

• Dose-response refinement : Repeating assays with standardized protocols (e.g., fixed pH/temperature) .
• Metabolite profiling : LC-MS to identify degradation products that may alter activity .
• Structural analogs : Synthesizing derivatives to isolate variables (e.g., bromine substitution in thiophene) .

Q. How does the branched pentan-3-yl group influence pharmacological properties?

The branched alkyl chain enhances:

• Lipophilicity : LogP calculations predict improved blood-brain barrier penetration .
• Metabolic stability : Resistance to cytochrome P450 oxidation compared to linear chains .
• Steric effects : Molecular docking studies show reduced off-target binding .

Q. What catalytic systems optimize yield in large-scale synthesis?

Advanced methodologies include:

• Flow chemistry : Continuous reactors for bromination steps to minimize byproducts .
• Microwave-assisted synthesis : Accelerating amine coupling (30–60 minutes vs. 12 hours conventionally) .
• Enzymatic catalysis : Lipases for enantioselective synthesis of chiral intermediates .

Methodological Considerations

• Contradictory Data Analysis : Cross-validate experimental conditions (e.g., solvent purity, temperature gradients) and use statistical tools (e.g., ANOVA) .
• Crystallography Challenges : Address disordered thiophene rings by collecting data at low temperatures (100 K) .